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Compound of Interest

Compound Name: 1-Oleoyl-3-arachidoyl-rac-glycerol

Cat. No.: B3026139

Technical Support Center: 1-Oleoyl-3-arachidoyl-
rac-glycerol

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address solubility and handling issues related to 1-Oleoyl-3-arachidoyl-rac-
glycerol in various biological assays. This resource is intended for researchers, scientists, and
drug development professionals.

I. Physicochemical Properties and Solubility

1-Oleoyl-3-arachidoyl-rac-glycerol is a diacylglycerol containing oleic acid at the sn-1
position and the saturated arachidic acid at the sn-3 position. Its long acyl chains contribute to
its low solubility in aqueous solutions.

Table 1: Solubility of 1-Oleoyl-3-arachidoyl-rac-glycerol in Common Solvents[1]

Solvent Solubility
Dimethylformamide (DMF) 20 mg/mL
Dimethyl sulfoxide (DMSO) 7 mg/mL
Ethanol 30 mg/mL
PBS (pH 7.2) 0.25 mg/mL
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Il. Troubleshooting Guide: Addressing Solubility
Issues in Assays

Q1: My 1-Oleoyl-3-arachidoyl-rac-glycerol is not dissolving in my aqueous assay buffer.
What should | do?

Al: Direct dissolution in aqueous buffers is challenging due to the lipophilic nature of this
diacylglycerol. Here is a recommended workflow to improve solubility:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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